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Compound Name: 4''-methyloxy-Daidzin

Cat. No.: B2884814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

stock solutions of 4''-methyloxy-Daidzin, an isoflavone methyl-glycoside with potential

immunomodulating and antiallergic activities. Adherence to these protocols is crucial for

ensuring the compound's stability and the reproducibility of experimental results. This guide

includes detailed protocols, quantitative data for solubility and storage, and a visualization of a

relevant biological pathway.

Introduction
4''-methyloxy-Daidzin is an isoflavone methyl-glycoside isolated from Cordyceps militaris

grown on germinated soybeans. Like other isoflavones, it is being investigated for its potential

therapeutic properties, including its role in modulating immune and allergic responses.

Accurate and consistent preparation of stock solutions is the foundational step for any in vitro

or in vivo studies. This document outlines the best practices for preparing stable and reliable

stock solutions of 4''-methyloxy-Daidzin.

Physicochemical Properties
A clear understanding of the physicochemical properties of 4''-methyloxy-Daidzin is essential

for its proper handling and use in experimental settings.
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Property Value Reference

Molecular Weight 430.4 g/mol [1]

CAS Number 1195968-02-5 [1]

Appearance Powder [2]

Solubility Soluble in DMSO [1][3][4]

Stock Solution Preparation Protocol
This protocol details the steps for preparing a 10 mM stock solution of 4''-methyloxy-Daidzin
in Dimethyl Sulfoxide (DMSO).

Materials:

4''-methyloxy-Daidzin powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations: Before handling the compound, ensure a clean and dry

workspace. Allow the 4''-methyloxy-Daidzin powder to equilibrate to room temperature

before opening the vial to prevent condensation.

Weighing the Compound: Accurately weigh the desired amount of 4''-methyloxy-Daidzin
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.304 mg of the compound.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. To enhance solubility, the tube can be gently warmed to 37°C and sonicated in an

ultrasonic bath for a short period.[1][5] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][6]

Stock Solution Dilution Calculator:

The following table provides the required volume of DMSO to prepare common stock solution

concentrations from a given mass of 4''-methyloxy-Daidzin.[1]

Mass of 4''-
methyloxy-Daidzin

1 mM 5 mM 10 mM

1 mg 2.323 mL 464.7 µL 232.3 µL

5 mg 11.617 mL 2.323 mL 1.162 mL

10 mg 23.234 mL 4.647 mL 2.323 mL

Storage and Stability
Proper storage is critical to maintain the integrity of the 4''-methyloxy-Daidzin stock solution.

Storage Condition Duration Recommendations

-20°C Up to 1 month For short-term use.[1][6]

-80°C Up to 6 months For long-term storage.[1][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12670158/
https://microchemlab.com/test/freeze-thaw-stability-testing/
https://pubmed.ncbi.nlm.nih.gov/12670158/
https://pubmed.ncbi.nlm.nih.gov/12670158/
https://pubmed.ncbi.nlm.nih.gov/28736076/
https://www.benchchem.com/product/b2884814?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12670158/
https://www.benchchem.com/product/b2884814?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12670158/
https://pubmed.ncbi.nlm.nih.gov/28736076/
https://pubmed.ncbi.nlm.nih.gov/12670158/
https://pubmed.ncbi.nlm.nih.gov/28736076/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2884814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Stability Considerations:

Freeze-Thaw Cycles: Repeated freezing and thawing of the stock solution should be avoided

as it can lead to degradation of the compound.[1] Aliquoting into single-use volumes is highly

recommended.

Light Sensitivity: As a precautionary measure for flavonoids, protect the stock solution from

light by using amber vials or wrapping clear vials in aluminum foil.

Water Absorption: DMSO is hygroscopic and can absorb water from the atmosphere, which

may affect the stability of the dissolved compound. Use anhydrous DMSO and keep vials

tightly sealed.

Application in Research: Antiallergic Activity
Signaling Pathway
4''-methyloxy-Daidzin and related isoflavone methyl-glycosides have been shown to possess

antiallergic activities by inhibiting degranulation in mast cells. The proposed mechanism

involves the inhibition of key signaling molecules. A related compound, CGNMII, was found to

reduce the activation of Lyn, Syk, PLCγ1, LAT, AKT, and ERK1/2 proteins in antigen-stimulated

mast cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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